Cas no 2034571-35-0 (1-(3,4-dimethylphenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea)

• Product Name: 1-(3,4-dimethylphenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea
• CAS No: 2034571-35-0
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 5379134
• Update Time: 2025-05-20

1-(3,4-dimethylphenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-(3-hydroxy-3-thiophen-3-ylpropyl)urea
• 1-(3,4-dimethylphenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea

• Inchi： 1S/C16H20N2O2S/c1-11-3-4-14(9-12(11)2)18-16(20)17-7-5-15(19)13-6-8-21-10-13/h3-4,6,8-10,15,19H,5,7H2,1-2H3,(H2,17,18,20)
• InChI Key： JVKYNMASVJSCEW-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(C)=C1)C(NCCC(O)C1C=CSC=1)=O

Additional information on 1-(3,4-dimethylphenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea

1-(3,4-Dimethylphenyl)-3-[3-Hydroxy-3-(Thiophen-3-Yl)Propyl]Urea: A Comprehensive Overview

The compound with CAS No 2034571-35-0, known as 1-(3,4-dimethylphenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea functional group with a thiophene moiety and a dimethylphenyl group. The integration of these groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers exploring novel therapeutic agents and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of agents targeting neurodegenerative diseases. The thiophene ring, a key structural component of this molecule, is known for its aromaticity and electron-withdrawing properties, which can enhance the bioavailability and stability of the compound. Additionally, the dimethylphenyl group contributes to the molecule's lipophilicity, which is crucial for its ability to cross biological membranes and interact with cellular targets.

One of the most notable aspects of 1-(3,4-dimethylphenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea is its ability to modulate cellular signaling pathways. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in inflammation and apoptosis. This finding underscores its potential as a lead compound for developing anti-inflammatory and neuroprotective agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediates such as hydroxypropylthiophene derivatives and their subsequent coupling with urea derivatives. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the yield and enantiomeric purity of this compound, making it more accessible for large-scale studies.

In terms of applications, 1-(3,4-dimethylphenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea has shown promise in both pharmaceutical and material science contexts. In pharmacology, its ability to inhibit specific protein kinases makes it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. In material science, its unique electronic properties make it a potential candidate for use in organic electronics and sensors.

Furthermore, recent computational studies have provided insights into the molecular interactions that govern this compound's bioactivity. Using molecular docking simulations, researchers have identified key residues on target proteins that are critical for binding affinity. These findings are paving the way for rational drug design strategies aimed at improving the potency and selectivity of this compound.

In conclusion, 1-(3,4-dimethylphenyl)-3-[3-hydroxy-3-(thiophen-3-yl)propyl]urea represents a compelling example of how structural diversity can lead to novel functional molecules with wide-ranging applications. As research continues to uncover its full potential, this compound stands at the forefront of innovation in both chemistry and pharmacology.